Cas no 24017-92-3 (2-(2-Acetophenyl)benzoic acid)

• Product Name: 2-(2-Acetophenyl)benzoic acid
• CAS No: 24017-92-3
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• CID: 2601126
• PubChem ID: 640006
• Update Time: 2025-04-21

2-(2-Acetophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Acetophenyl)benzoic acid
• 2'-acetylbiphenyl-2-carboxylic acid
• [1,1'-biphenyl]-2-carboxylic acid, 2'-acetyl-
• 2-(2-acetylphenyl)benzoic acid
• InChI=1/C15H12O3/c1-10(16)11-6-2-3-7-12(11)13-8-4-5-9-14(13)15(17)18/h2-9H,1H3,(H,17,18
• 2'-Acetyl-[1,1'-biphenyl]-2-carboxylic acid
• 2'-acetyl[1,1'-biphenyl]-2-carboxylic acid
• 24017-92-3
• SCHEMBL9223049
• AI-942/13332210

• Inchi： 1S/C15H12O3/c1-10(16)11-6-2-3-7-12(11)13-8-4-5-9-14(13)15(17)18/h2-9H,1H3,(H,17,18)
• InChI Key： LAKIIUIJLUMDHS-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=CC=1C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 240.078644241Da
• Monoisotopic Mass: 240.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.4Ų